(R)-Methyl 5-(1-(benzyloxy)-3-((tert-butoxycarbonyl)amino)-1-oxopropan-2-yl)furan-2-carboxylate
Description
The compound "(R)-Methyl 5-(1-(benzyloxy)-3-((tert-butoxycarbonyl)amino)-1-oxopropan-2-yl)furan-2-carboxylate" is a chiral organic molecule featuring a furan-2-carboxylate backbone substituted with a benzyloxy-protected carbonyl group, a tert-butoxycarbonyl (Boc)-protected amino group, and a methyl ester. The Boc group enhances stability during synthetic processes, while the benzyloxy moiety may influence solubility and reactivity .
Properties
Molecular Formula |
C21H25NO7 |
|---|---|
Molecular Weight |
403.4 g/mol |
IUPAC Name |
methyl 5-[(2R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-1-oxo-1-phenylmethoxypropan-2-yl]furan-2-carboxylate |
InChI |
InChI=1S/C21H25NO7/c1-21(2,3)29-20(25)22-12-15(16-10-11-17(28-16)19(24)26-4)18(23)27-13-14-8-6-5-7-9-14/h5-11,15H,12-13H2,1-4H3,(H,22,25)/t15-/m1/s1 |
InChI Key |
MCIQXWWYLRCIRM-OAHLLOKOSA-N |
Isomeric SMILES |
CC(C)(C)OC(=O)NC[C@H](C1=CC=C(O1)C(=O)OC)C(=O)OCC2=CC=CC=C2 |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(C1=CC=C(O1)C(=O)OC)C(=O)OCC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analog: tert-butyl(5-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)furan-2-yl)methylcarbamate
Key Similarities :
- Furan Core : Both compounds contain a furan ring, a heterocyclic scaffold critical for electronic and steric interactions in drug design.
- Boc-Protected Amino Group: The tert-butoxycarbonyl group is present in both compounds, indicating shared strategies for amine protection during synthesis .
Key Differences :
- In contrast, the target compound has a simpler propan-2-yl chain with a benzyloxy group.
- Functional Groups: The patent compound lacks the benzyloxy and methyl ester groups but features fluorine atoms and a chromenone system, likely improving metabolic stability and target binding .
Table 1: Comparative Data
Methodological Comparison with Zygocaperoside and Isorhamnetin-3-O Glycoside
- Analytical Techniques : Both compounds were characterized via UV, $ ^1H $-NMR, and $ ^{13}C $-NMR, which are standard for elucidating furan derivatives and glycosides. Similar methods would apply to the target compound’s structural validation .
- Functional Group Diversity : Unlike the target compound, these natural products lack synthetic protecting groups (e.g., Boc), highlighting differences in origin (natural vs. synthetic) and application scope.
Research Findings and Implications
- Synthetic Efficiency : The patent compound’s 63% yield via Suzuki coupling suggests that palladium-catalyzed cross-coupling could be viable for synthesizing furan derivatives like the target compound, though substituent compatibility must be verified .
- Stability and Reactivity : The Boc group in both compounds ensures amine protection under basic conditions, but the benzyloxy group in the target compound may necessitate selective deprotection strategies absent in the patent example.
- Biological Relevance : Fluorine atoms in the patent compound likely enhance bioavailability and target affinity, whereas the target compound’s benzyloxy group may prioritize solubility or intermediate functionalization.
Limitations and Data Gaps
- The evidence lacks direct data on the target compound’s physical properties (e.g., melting point, solubility) and synthetic details, limiting quantitative comparisons.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
